Cas no 105878-40-8 (Acetaldehyde,2-(2-chloro-5-methylphenoxy)-)

• Product Name: Acetaldehyde,2-(2-chloro-5-methylphenoxy)-
• CAS No: 105878-40-8
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 214596
• PubChem ID: 184605
• Update Time: 2025-04-19

Acetaldehyde,2-(2-chloro-5-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde,2-(2-chloro-5-methylphenoxy)-
• 2-(2-chloro-5-methylphenoxy)acetaldehyde
• Acetaldehyde, 2-(2-chloro-5-methylphenoxy)-
• AKOS011311106
• 105878-40-8
• (2-chloro-5-methylphenoxy)acetaldehyde
• DTXSID50909776

• Inchi： 1S/C9H9ClO2/c1-7-2-3-8(10)9(6-7)12-5-4-11/h2-4,6H,5H2,1H3
• InChI Key： HRZBGLVZKXZXLQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=CC=1OCC=O

Computed Properties

• Exact Mass: 184.029
• Monoisotopic Mass: 184.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.187
• Boiling Point: 283°Cat760mmHg
• Flash Point: 122.9°C
• Refractive Index: 1.522
• PSA: 26.30000
• LogP: 2.22610